3-(5-Bromofuran-2-yl)benzyl acetate
Description
3-(5-Bromofuran-2-yl)benzyl acetate is an organic compound featuring a benzyl acetate backbone substituted with a 5-bromofuran-2-yl group at the third position of the benzene ring. Its molecular structure combines the ester functionality of benzyl acetate (C$9$H${10}$O$_2$) with the brominated heterocyclic furan moiety, imparting distinct physicochemical and biological properties.
Properties
Molecular Formula |
C13H11BrO3 |
|---|---|
Molecular Weight |
295.13 g/mol |
IUPAC Name |
[3-(5-bromofuran-2-yl)phenyl]methyl acetate |
InChI |
InChI=1S/C13H11BrO3/c1-9(15)16-8-10-3-2-4-11(7-10)12-5-6-13(14)17-12/h2-7H,8H2,1H3 |
InChI Key |
NABSDAHAKXBPKP-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)OCC1=CC(=CC=C1)C2=CC=C(O2)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Group Analysis
Key Compounds for Comparison :
Benzyl Acetate (C$9$H${10}$O$_2$) : A simple ester with a jasmine-like aroma, widely used in perfumery and flavoring.
Benzyl Phenyl Acetate (C${15}$H${14}$O$_2$): A bulkier ester with a phenyl substituent, noted for higher boiling points and aquatic toxicity.
2-(5-Bromo-3-methylsulfanyl-1-benzofuran-2-yl)acetic Acid : A brominated benzofuran derivative with demonstrated synthetic utility.
Table 1: Comparative Physical and Chemical Properties
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